Cas no 864550-41-4 (5-bromo-2-methyl-3-nitrophenol)

• Product Name: 5-bromo-2-methyl-3-nitrophenol
• CAS No: 864550-41-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD07781363
• CID: 840365
• PubChem ID: 24728112
• Update Time: 2025-04-19

5-bromo-2-methyl-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-bromo-6-nitrotoluene
• 5-Bromo-2-methyl-3-nitrophenol
• 864550-41-4
• FT-0749092
• DTXSID30646177
• EN300-193639
• 5-Bromo-2-methyl-3-nitro-phenol
• SCHEMBL2919736
• CS-0238355
• KDUWLYPHIKTHCV-UHFFFAOYSA-N
• AKOS025213720
• DB-076644
• 5-bromo-2-methyl-3-nitrophenol

• MDL： MFCD07781363
• Inchi： 1S/C7H6BrNO3/c1-4-6(9(11)12)2-5(8)3-7(4)10/h2-3,10H,1H3
• InChI Key： KDUWLYPHIKTHCV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols